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Compound of Interest

Compound Name: Anis-AM

Cat. No.: B136847 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Anis-AM (PubChem CID: 125567) is not

readily available. The following guidance is based on general laboratory safety principles for

handling chemical compounds of unknown toxicity. Researchers, scientists, and drug

development professionals should conduct a thorough risk assessment before handling this

substance and consult with their institution's Environmental Health and Safety (EHS)

department.

This guide provides essential, immediate safety and logistical information for the operational

handling and disposal of Anis-AM.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to minimize exposure and ensure safety when

handling Anis-AM. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment (PPE)

Specifications & Use

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect from

splashes.

Face Face Shield

Recommended when there is

a significant risk of splashing

or aerosol generation.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use

and change them frequently.

Body Laboratory Coat

A flame-resistant lab coat that

is fully buttoned is required to

protect skin and clothing.

Respiratory
Fume Hood or Ventilated

Enclosure

All handling of Anis-AM,

including weighing and

preparing solutions, should be

conducted in a certified

chemical fume hood to prevent

inhalation of any dust or

vapors.

Feet Closed-Toed Shoes
Shoes must fully cover the feet

to protect against spills.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial for the safe handling of Anis-AM.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment and reagents before starting.
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Verify that an emergency eyewash station and safety shower are accessible and

operational.[1]

Personal Protective Equipment (PPE) Donning:

Put on a laboratory coat, followed by safety glasses or goggles.

Don the appropriate chemical-resistant gloves.

Handling and Use:

Perform all manipulations of Anis-AM within the certified chemical fume hood.

Handle the compound with care to avoid generating dust or aerosols.

Use appropriate tools (e.g., spatulas, weighing paper) for transferring the solid.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers of Anis-AM closed when not in use.

Decontamination:

Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%

ethanol) after completing the work.

Decontaminate all equipment that came into contact with Anis-AM.

Personal Protective Equipment (PPE) Doffing:

Remove gloves first, avoiding contact with the outside of the glove.

Remove the laboratory coat.

Remove eye protection.

Wash hands thoroughly with soap and water.

Disposal Plan
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Proper disposal of chemical waste is essential to protect personnel and the environment.

Solid Waste:

Collect all solid waste contaminated with Anis-AM (e.g., weighing paper, gloves, paper

towels) in a designated, labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Anis-AM in a separate, labeled hazardous waste

container.

Do not pour any waste containing Anis-AM down the drain.

Container Disposal:

Empty containers that held Anis-AM should be triple-rinsed with an appropriate solvent.

The rinsate should be collected as hazardous liquid waste.

After rinsing, the empty container can be disposed of according to institutional guidelines.

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.

Experimental Workflow
The following diagram illustrates the general workflow for handling Anis-AM in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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